4-ethoxy-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,5-dimethylbenzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-4-ethoxy-3,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C25H34N2O5S/c1-8-31-23-17(4)11-20(12-18(23)5)33(29,30)26-19-9-10-22-21(13-19)27(14-16(2)3)24(28)25(6,7)15-32-22/h9-13,16,26H,8,14-15H2,1-7H3
• InChI Key: SWZCUPFLYDLYIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC(C)C)(C)C)C
• Molecular Formula: C25H34N2O5S
• Molecular Weight: 474.6 g/mol

Description

4-ethoxy-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C25H34N2O5S and its molecular weight is 474.62. The purity is usually 95%.
BenchChem offers high-quality 4-ethoxy-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,5-dimethylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethoxy-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,5-dimethylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Multicomponent Synthesis : The compound is involved in novel one-pot multicomponent reactions, useful in synthesizing tetrahydrobenzo[b][1,4]oxazepine derivatives, indicating its role in facilitating complex chemical syntheses (Shaabani et al., 2010).

• Formation in Pyrolysis Processes : It can be formed during the pyrolysis of certain chemical compounds, providing insights into thermal decomposition and chemical transformation processes (Cox et al., 2004).

• Role in Ring-forming Cascades : The compound is associated with ring-forming cascade processes, contributing to the formation of polycyclic structures like [1,4]oxazepine-based carbonic anhydrase inhibitors (Sapegin et al., 2018).

Biomedical Research

• Photodynamic Therapy : Derivatives of this compound show potential in photodynamic therapy for cancer treatment due to their photophysical properties, like high singlet oxygen quantum yield (Pişkin et al., 2020).

• Antimicrobial and Antifungal Applications : Some derivatives have shown significant antimicrobial and antifungal activities, suggesting potential use in addressing bacterial and fungal infections (Bhambi et al., 2009).

Material Science

• Nonlinear Optical Properties : Certain derivatives of the compound have nonlinear optical (NLO) properties, making them candidates for applications in optical technologies (Almansour et al., 2016).